Cas no 16640-68-9 ((Triphenylphosphoranylidene)acetonitrile)

• Product Name: (Triphenylphosphoranylidene)acetonitrile
• CAS No: 16640-68-9
• Molecular Formula: C₂₀H₁₆NP
• Molecular Weight: 301.3215
• MDL: MFCD00567633
• CID: 232800
• PubChem ID: 85524

(Triphenylphosphoranylidene)acetonitrile Properties

Names and Identifiers

• 2-(Triphenylphosphoranylidene)acetonitrile
• Acetonitrile,2-(triphenylphosphoranylidene)-
• CYANOMETHYLENETRIPHENYLPHOSPHORANE
• (Cyano)(triphenylphosphoranylidene)methane
• Cyanomethyltriphenylphosphonium ylide
• NSC 135204
• Triphenylcyanomethylenephosphorane
• Triphenyl(cyanomethylene)phosphorane
• (CYANOMETHYLENE)TRIPHENYLPHOSPHORANE
• Triphenylphosphoranylidenacetonitrile
• (TRIPHENYLPHOSPHORANYLIDENE)ACETONITRILE
• 2-(triphenyl-l5-phosphanylidene)acetonitrile
• (Triphenylphosphoranylidene)acetonitrile,96%
• Cyanomethylene triphenylphosphorane
• AK112156
• Acetonitrile, (triphenylphosphoranylidene)-
• 2-(triphenyl-$l^{5}-phosphanylidene)acetonitrile
• C20H16NP
• KSC493A4B
• Triphenylphosphinideneacetonitrile
• (Triphenylphosphoranyl)acetonitrile
• (Cyanome
• triphenylphosphoranylideneacetonitrile
• SCHEMBL377725
• APISVOVOJVZIBA-UHFFFAOYSA-N
• NSC-135204
• 2-(TRIPHENYL-??-PHOSPHANYLIDENE)ACETONITRILE
• Acetonitrile, 2-(triphenylphosphoranylidene)-
• NS00025444
• 2-(Triphenylphosphanylidene)acetonitrile
• STR07878
• AP7LR5WB3X
• NSC135204
• A882327
• EINECS 240-689-7
• Phosphonium, (cyanomethyl)triphenyl-
• (triphenylphosphanylidene)acetonitrile
• 16640-68-9
• AKOS037795664
• AKOS001584055
• EN300-175964
• CS-W004790
• MFCD00567633
• T1958
• AM803298
• (triphenylphosphoranylidene) acetonitrile
• triphenylphosphoranylidene acetonitrile
• GEO-03962
• (Cyanomethyl)triphenylphosphonium-
• BCP22527
• J-010276
• DTXSID60168099
• 2-(triphenyl-lambda5-phosphanylidene)acetonitrile
• (Triphenylphosphoranylidene)acetonitrile, 97%
• (Cyanomethylene)triphenylphosphorane
• cyanomethylenetriphenylphosphorane
• (Triphenylphosphoranylidene)acetonitrile
• 2-(triphenylphosphoranylidene)acetonitrile

• MDL： MFCD00567633
• InChIKey： APISVOVOJVZIBA-UHFFFAOYSA-N
• Inchi： 1S/C20H16NP/c21-16-17-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,17H
• SMILES： P(=C([H])C#N)(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 301.10200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 301.102
• Heavy Atom Count: 22
• Complexity: 387
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 3.30628
• PSA: 33.60000
• Refractive Index: 1.627
• Boiling Point: 465.3°C at 760 mmHg
• Melting Point: 190.0 to 196.0 deg-C
• Flash Point: >110°C
• Solubility: Insuluble (8.1E-4 g/L) (25 ºC),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),

(Triphenylphosphoranylidene)acetonitrile Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Inert atmosphere,2-8°C
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：6.1

(Triphenylphosphoranylidene)acetonitrile Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%